(2,4-Dichlorophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone

• IUPAC Name: (2,4-dichlorophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone
• InChI: InChI=1S/C12H12Cl2N2OS/c1-2-18-12-15-5-6-16(12)11(17)9-4-3-8(13)7-10(9)14/h3-4,7H,2,5-6H2,1H3
• InChI Key: JIHCBIQGAXSDQG-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NCCN1C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H12Cl2N2OS
• Molecular Weight: 303.2 g/mol

Description

(2,4-Dichlorophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone, also known as ETI, is a synthetic compound that has been extensively studied for its potential applications in scientific research. ETI is a member of the imidazoline family of compounds, which are known to have a wide range of biological activities.

Scientific Research Applications

Antimicrobial and Anticancer Applications

A series of novel compounds, including pyrazole derivatives, were synthesized to evaluate their potential antimicrobial and anticancer activities. Among these, certain compounds demonstrated higher anticancer activity than doxorubicin, a reference drug, along with notable antimicrobial efficacy (Hafez, El-Gazzar, & Al-Hussain, 2016). This indicates the compound's relevance in developing therapeutic agents targeting both cancer cells and microbial infections.

Molecular Docking and Antibacterial Activity

Through density functional theory (DFT) and molecular docking studies, novel compounds were synthesized and characterized, showcasing potential antibacterial activity. These studies provide insights into the structural and electronic properties of the compounds, contributing to our understanding of their biological activities (Shahana & Yardily, 2020).

Herbicidal and Insecticidal Activities

Research on N-phenylpyrazolyl aryl methanones derivatives, including the title compound with arylsulfonyl moiety, revealed some compounds exhibit favorable herbicidal and insecticidal activities. This highlights the potential application of these compounds in agricultural settings to control pests and weeds (Wang et al., 2015).

Anti-Candida Agent

The compound 4-chlorophenyl ({[1E-3(1H-imidazole-1-yl)-1-phenylpropylidene}oxy)methanone was extensively characterized and found to be a promising anti-Candida agent. The study involved comprehensive theoretical calculations and molecular docking studies to understand its potent anti-Candida activity, demonstrating its potential in treating Candida infections (Jayasheela et al., 2018).

Antiviral Activity

Derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide were synthesized and showed certain anti-tobacco mosaic virus activity. This suggests the potential of these compounds in developing antiviral agents targeting specific viral infections (Chen et al., 2010).